Cas no 5399-88-2 (1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine,1-phenyl-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine,1-phenyl-
• CAS No: 5399-88-2
• MF: C₁₁H₁₀N₆
• MW: 226.237300395966
• CID: 385259
• PubChem ID: 221076
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine,1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine,1-phenyl-
• 1-phenylpyrazolo[3,4-d]pyrimidine-4,6-diamine
• 9-phenyl-2,4,8,9-tetrazabicyclo[4.3.0]nona-1,3,5,7-tetraene-3,5-diamin e
• 1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4,6-diyldiamin
• 1-phenyl-1h-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• 1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diyldiamine
• AC1L59QP
• AC1Q4VFF
• AG-J-12913
• AR-1C5190
• CTK4J9262
• NSC4913
• NSC 4913
• 5399-88-2
• DTXSID60277913
• NSC-4913
• 1-Phenyl-1H-pyrazolo(3,4-d)pyrimidine-4,6-diamine

• Inchi： 1S/C11H10N6/c12-9-8-6-14-17(7-4-2-1-3-5-7)10(8)16-11(13)15-9/h1-6H,(H4,12,13,15,16)
• InChI Key： JUCSNAMHVJOWAV-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C2C(=C(N)N=C(N)N=2)C=N1

Computed Properties

• Exact Mass: 226.09700
• Monoisotopic Mass: 226.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 95.6Ų

Experimental Properties

• Density: 1.58
• Boiling Point: 466.6°Cat760mmHg
• Flash Point: 236°C
• Refractive Index: 1.827
• PSA: 95.64000
• LogP: 2.14230